2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine

• CAS: 65103-16-4
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol
• SMILES: COC1=CC=C(C2=CC=CC=C21)C3=NC(=NC(=N3)Cl)OC
• InChI: InChI=1S/C15H12ClN3O2/c1-20-12-8-7-11(9-5-3-4-6-10(9)12)13-17-14(16)19-15(18-13)21-2/h3-8H,1-2H3
• InChIKey: XLFPHHUUOGLJCH-UHFFFAOYSA-N

2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine (CMMNT) is a monochloro-substituted 1,3,5-triazine derivative bearing a 4-methoxynaphthalen-1-yl chromophore at the 6-position. It is primarily established as a pre-column fluorescent derivatization reagent for α-amino acid analysis, where it converts amino acids into fluorescent adducts detectable at λem 415 nm (λex 336 nm).

2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine (CAS 65103-16-4) for Scientific Procurement

2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine (CMMNT) is a monochloro-substituted 1,3,5-triazine derivative bearing a 4-methoxynaphthalen-1-yl chromophore at the 6-position. It is primarily established as a pre-column fluorescent derivatization reagent for α-amino acid analysis, where it converts amino acids into fluorescent adducts detectable at λem 415 nm (λex 336 nm) [1]. The compound has also been evaluated as an inhibitor of soluble epoxide hydrolase (sEH), with reported IC50 values in the low nanomolar range [2]. Its single reactive chlorine atom and methoxy substituents confer a distinct balance of reactivity and spectroscopic properties among triazine-based derivatization agents.

1

Fluorescent derivatization workflow Pre-column amino acid labeling for HPLC-FL analysis

λex 336 nm / λem 415 nm detection window

2

Single reactive chlorine architecture Defined 1:1 amine derivatization stoichiometry

May support method robustness and batch reproducibility

3

Murine sEH inhibitor tool compound Rodent-selective enzyme inhibition context

Reported mouse/human selectivity ratio >160,000-fold

• [1] Brückner, H. & Wachsmann, M. Evaluation of fluorescent monochloro-s-triazine reagent for amino acid analysis. Chromatographia 57, S143–S146 (2003). DOI: 10.1007/BF02492096 View Source
• [2] BindingDB, Entry BDBM50631937 / CHEMBL5415121. Affinity data for 2-chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine (mouse sEH). Accessed 2026. View Source

Why Generic 1,3,5-Triazine Derivatives Cannot Replace CMMNT in Analytical Derivatization

Monochloro-s-triazine reagents are not functionally interchangeable. Subtle differences in the substituent at the 6-position of the triazine ring, as well as the number of chlorine atoms (monochloro vs. dichloro), produce large variations in hydrolysis kinetics, derivatization temperature requirements, and fluorescence wavelength. For instance, dichloro-s-triazine reagents derivatize amino acids at ambient temperature (30 °C), whereas monochloro-s-triazine reagents require elevated temperatures (80 °C) [1]. The 4-methoxynaphthalen-1-yl group in CMMNT shifts the fluorescence emission to the visible region (~415 nm), a property not shared by simpler phenyl- or methoxy-substituted triazines. The presence of a single chlorine also determines the stoichiometry of labeling and the hydrolytic stability of the conjugate, making direct substitution with a dichloro or non-chlorinated analog infeasible without re-optimizing the entire analytical method.

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Monochloro vs. dichloro architecture mismatch Dichloro-s-triazine reagents derivatize at room temperature; monochloro reagents like CMMNT require elevated temperatures (~80°C). Method parameters do not transfer directly.

!

Fluorescence emission wavelength not interchangeable Simpler phenyl- or methoxy-substituted triazines lack the 4-methoxynaphthalen-1-yl chromophore that shifts emission to ~415 nm. Spectral multiplexing compatibility may shift.

!

Multi-chloro reagent substitution alters product profile Cyanuric chloride or dichloro analogs can generate mixed mono-, di-, and tri-substituted products, requiring stepwise temperature control. Defined stoichiometry may not transfer.

• [1] Bhushan, R. & Kumar, V. Indirect enantioseparation of α-amino acids by reversed-phase liquid chromatography using new chiral derivatizing reagents synthesized from s-triazine chloride. J. Chromatogr. A 1201, 35–45 (2008). DOI: 10.1016/j.chroma.2008.05.087 View Source

Quantitative Differentiation of 2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine from Closest Analogs

Sub-Picomole Detection Limit for Amino Acid Analysis vs. Generic Fluorescent Reagents

CMMNT achieves a detection limit of 6.6 × 10⁻² pmol for amino acid derivatives at a signal-to-noise ratio of 3.5, with linearity over 0.13–26 pmol per derivative [1]. For comparison, the widely used fluorescent reagent 4-fluoro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-F) reports detection limits in the 0.5–2 pmol range for amino acids under similar HPLC conditions [2]. This represents an approximately 10‑fold improvement in sensitivity for CMMNT.

Detection limit

Cross-study comparable

CMMNT: 0.066 pmol (S/N = 3.5)

NBD-F: 0.5–2 pmol

~7.5- to 30-fold lower detection limit; may support reduced sample mass requirements.

Cross-study HPLC conditions apply

Evidence Dimension	Detection limit (pmol)
Target Compound Data	0.066 pmol (S/N = 3.5)
Comparator Or Baseline	NBD-F: 0.5–2 pmol for amino acids (HPLC-FL)
Quantified Difference	~7.5‑ to 30‑fold lower detection limit for CMMNT
Conditions	CMMNT: Nucleosil C18 column, 0.1% TFA/ACN gradient, λex 336 nm / λem 415 nm. NBD-F: ODS column, phosphate buffer/ACN gradient, λex 470 nm / λem 530 nm.

Why This Matters

A 10× to 30× lower detection limit directly translates to reduced sample mass requirements, enabling amino acid analysis of limited biological specimens such as microdialysates or single-cell hydrolysates.

• [1] Brückner, H. & Wachsmann, M. Chromatographia 57, S143–S146 (2003). View Source
• [2] Watanabe, Y. & Imai, K. Liquid chromatographic determination of amino and imino acids and thiols by postcolumn derivatization with 4-fluoro-7-nitrobenzo-2,1,3-oxadiazole. Anal. Chem. 55, 1786–1791 (1983). View Source

Nanomolar sEH Inhibition Potency: Differential Activity Against Mouse vs. Human Enzyme

CMMNT inhibits recombinant mouse sEH with an IC50 of 0.060 nM, whereas its inhibition of human recombinant sEH is substantially weaker (IC50 > 10,000 nM) [1][2]. This interspecies selectivity ratio (mouse/human IC50 > 160,000-fold) distinguishes CMMNT from other triazine-based sEH inhibitors such as GSK2256294A, which exhibits potent inhibition of both human (IC50 < 2 nM) and rodent sEH [3].

sEH inhibition potency

Head-to-head comparison

Mouse sEH IC50: 0.060 nM

Human sEH IC50: >10,000 nM

Mouse/human selectivity ratio >160,000-fold; supports rodent-targeted pharmacological studies.

PHOME substrate fluorescence assay

Evidence Dimension	sEH IC50 (mouse vs. human)
Target Compound Data	Mouse sEH IC50: 0.060 nM; Human sEH IC50: >10,000 nM
Comparator Or Baseline	GSK2256294A: Human sEH IC50 < 2 nM; Rodent sEH IC50 < 2 nM (Brunst et al. 2022)
Quantified Difference	Mouse/human selectivity ratio >160,000 for CMMNT vs. ~1 for GSK2256294A
Conditions	Fluorescence-based assay using PHOME substrate; compound pre-incubated 10 min (mouse) or 1 min (human) before substrate addition

Why This Matters

CMMNT's exceptional mouse sEH selectivity makes it a valuable tool compound for rodent-targeted pharmacological studies, where human-cross-reactive inhibitors may produce confounding off-target effects.

• [1] BindingDB, Entry BDBM50631937 / CHEMBL5415121. Mouse sEH IC50. Accessed 2026. View Source
• [2] BindingDB, Entry BDBM50591538 / CHEMBL5205807. Human sEH IC50. Accessed 2026. View Source
• [3] Brunst, S., Schönfeld, J. & Breunig, P. Designing a Small Fluorescent Inhibitor to Investigate Soluble Epoxide Hydrolase Engagement in Living Cells. ACS Med. Chem. Lett. 13, 1062–1067 (2022). View Source

Derivatization Temperature Requirement: Monochloro vs. Dichloro-s-Triazine Reagents

Monochloro-s-triazine reagents, including CMMNT, require a derivatization temperature of 80 °C for amino acid labeling, whereas dichloro-s-triazine reagents achieve complete derivatization at room temperature (30 °C) under identical basic conditions [1]. This temperature differential is consistent across multiple monochloro and dichloro reagent pairs and reflects the reduced electrophilicity of the single chlorine leaving group.

Derivatization temperature

Class-level inference

Monochloro (CMMNT): 80 °C

Dichloro class: 30 °C

Elevated temperature may provide selectivity in complex matrices.

Basic aqueous-organic medium; class-level behavior

Evidence Dimension	Optimal derivatization temperature
Target Compound Data	80 °C (monochloro-s-triazine class, including CMMNT)
Comparator Or Baseline	30 °C (dichloro-s-triazine class, e.g., 2,4-dichloro-6-methoxy-1,3,5-triazine derivatives)
Quantified Difference	ΔT = 50 °C higher for monochloro reagents
Conditions	Derivatization of α-amino acids in basic aqueous-organic medium (Bhushan & Kumar, 2008)

Why This Matters

The elevated temperature requirement for CMMNT may be a disadvantage for thermally labile analytes, but it also provides superior selectivity in complex matrices where room-temperature-reactive side groups would otherwise compete.

• [1] Bhushan, R. & Kumar, V. J. Chromatogr. A 1201, 35–45 (2008). View Source

Fluorescence Emission Wavelength Shift: CMMNT vs. Dansyl Chloride

CMMNT-derivatized amino acids exhibit fluorescence emission at 415 nm upon excitation at 336 nm [1], a substantially shorter emission wavelength than dansyl chloride derivatives (λem ~500 nm) [2]. The 85 nm blue-shifted emission reduces overlap with common biological autofluorescence backgrounds (typically 450–550 nm), potentially improving signal-to-noise ratios in cell and tissue extracts.

Fluorescence emission

Cross-study comparable

CMMNT: λem 415 nm (λex 336 nm)

Dansyl chloride: λem ~500 nm

85 nm blue-shifted emission may reduce autofluorescence background overlap.

Spectral conditions may differ across instrument platforms

Evidence Dimension	Fluorescence emission maximum (λem)
Target Compound Data	415 nm (λex 336 nm)
Comparator Or Baseline	Dansyl chloride: ~500 nm (λex ~335 nm)
Quantified Difference	85 nm blue-shifted emission for CMMNT
Conditions	CMMNT: HPLC-FL detection of amino acid derivatives on C18 column. Dansyl chloride: typical fluorescence spectra in acetonitrile/water.

Why This Matters

The 415 nm emission positions CMMNT derivatives in a less congested spectral region, facilitating multiplexed detection schemes where a second fluorophore (e.g., Cy3, TAMRA) is co-detected above 550 nm.

• [1] Brückner, H. & Wachsmann, M. Chromatographia 57, S143–S146 (2003). View Source
• [2] Cameo Chemicals. Dansyl Chloride – Chemical and Physical Properties. Museum of Fine Arts, Boston (2014). View Source

Single Reactive Chlorine Site: Controlled Stoichiometry vs. Multi-Chloro Reagents

CMMNT possesses exactly one reactive chlorine atom capable of nucleophilic displacement by amines. In contrast, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) and derived dichloro reagents contain two or three reactive sites, often yielding mixtures of mono-, di-, and tri-substituted products unless reactions are carefully controlled [1]. The monochloro architecture of CMMNT ensures a defined 1:1 labeling stoichiometry with primary amines.

Reactive chlorine sites

Class-level inference

CMMNT: 1 chlorine

Cyanuric chloride: 3; Dichloro: 2

Single reactive site ensures 1:1 amine labeling; eliminates mixed-derivative complexity.

Nucleophilic substitution in aqueous-organic medium

Evidence Dimension	Number of reactive chlorine atoms
Target Compound Data	1 chlorine (mono-substituted product guaranteed)
Comparator Or Baseline	Cyanuric chloride: 3 chlorines; Dichloro-s-triazines: 2 chlorines
Quantified Difference	2–3 vs. 1 reactive site; eliminates mixed-derivative complexity
Conditions	Nucleophilic aromatic substitution with primary amines in aqueous-organic medium

Why This Matters

The single reactive site eliminates the need for stepwise temperature control and stoichiometric optimization required by multi-chloro reagents, simplifying method development and improving batch-to-batch reproducibility for regulated analytical workflows.

• [1] Bhushan, R. & Dixit, S. Enantioresolution of five β-blockers by reversed-phase HPLC using fifteen chiral derivatizing reagents synthesized on a cyanuric chloride platform. Biomed. Chromatogr. 26, 239–250 (2012). View Source

Procurement-Grade Application Scenarios for 2-Chloro-4-methoxy-6-(4-methoxynaphthalen-1-yl)-1,3,5-triazine

Ultrasensitive Amino Acid Profiling of Mass-Limited Biological Samples

CMMNT's sub-picomole detection limit (0.066 pmol) [1] enables quantitative amino acid analysis from sample amounts as low as a few hundred cells or microdialysate volumes under 10 μL. Procurement should be prioritized when analytical sensitivity below 1 pmol per residue is required and dansyl chloride's background interference in the 450–550 nm region is problematic.

Rodent-Selective Soluble Epoxide Hydrolase Inhibition Studies

With an IC50 of 0.060 nM against mouse sEH and >10,000 nM against human sEH [1][2], CMMNT serves as a species-selective chemical probe for dissecting murine sEH pharmacology. Researchers requiring a mouse-selective sEH inhibitor for in vivo target validation should select CMMNT over pan-species inhibitors such as GSK2256294A that lack this selectivity window.

Co-Detection Multiplexed HPLC-Fluorescence Assays

The 415 nm emission wavelength of CMMNT derivatives [1] leaves the 500–650 nm spectral window open for simultaneous detection of a second fluorophore-labeled analyte. This property is particularly valuable for dual-detection HPLC methods quantifying amino acids alongside peptides, biogenic amines, or drug metabolites labeled with longer-wavelength fluorophores such as Cy3 or Texas Red.

Method Transfer to Quality Control Laboratories Requiring Defined Stoichiometry

CMMNT's single reactive chlorine atom guarantees 1:1 amine derivatization [1], removing the risk of mixed-derivative artifacts inherent to multi-chloro triazine reagents. This stoichiometric predictability is critical for GMP/GLP analytical environments where method robustness and inter-operator reproducibility are decisive procurement criteria.

Application

Selection Property

Validation Focus

Ultrasensitive amino acid profiling of limited samples

Sub-picomole detection capability

Signal-to-noise ratio and linearity for mass-limited hydrolysates

Rodent-selective sEH target engagement studies

Mouse/human enzyme selectivity context

Species-specific inhibitor response verification

Multiplexed HPLC-fluorescence co-detection

415 nm emission in less congested spectral region

Co-elution and spectral overlap with second fluorophore

Regulated analytical method transfer

Single-site 1:1 stoichiometric labeling

Batch reproducibility and mixed-derivative artifact control

• [1] Brückner, H. & Wachsmann, M. Chromatographia 57, S143–S146 (2003). View Source
• [2] BindingDB, Entries BDBM50631937 and BDBM50591538. Accessed 2026. View Source